Cas no 1000521-27-6 (2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid)

• Product Name: 2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid
• CAS No: 1000521-27-6
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD09924925
• CID: 1029444
• PubChem ID: 53414535
• Update Time: 2025-08-03

2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethyl)pyridin-2-yl)acetic acid
• (3-Trifluoromethyl-pyridin-2-yl)-acetic acid
• 2-(3-(TRIFLUOROMETHYL)(PYRIDIN-2-YL))ACETIC ACID
• AG-D-04070
• AK136039
• CTK3J8445
• KB-221359
• SureCN4538802
• RARECHEM AL MS 0226
• 3-(Trifluoromethyl)pyridine-2-acetic acid
• 2-Pyridineacetic acid, 3-(trifluoromethyl)-
• EN300-1666690
• 2-[3-(trifluoromethyl)pyridin-2-yl]acetic acid
• AS-77789
• DTXSID00696841
• A897650
• D77122
• SCHEMBL4538802
• (3-Trifluoromethyl-pyridin-2-yl)acetic acid
• 1000521-27-6
• DA-16922
• [3-(Trifluoromethyl)pyridin-2-yl]acetic acid
• AKOS015966380
• CS-0112700

• MDL： MFCD09924925
• Inchi： 1S/C8H6F3NO2/c9-8(10,11)5-2-1-3-12-6(5)4-7(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： CGXGLHGMLGPAQT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CC(=O)O)(F)F

Computed Properties

• Exact Mass: 205.03508
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives